3-bromo-2-[(4-chlorophenyl)thio]-5-(2-nitrovinyl)furan

• IUPAC Name: 3-bromo-2-(4-chlorophenyl)sulfanyl-5-[(E)-2-nitroethenyl]furan
• InChI: InChI=1S/C12H7BrClNO3S/c13-11-7-9(5-6-15(16)17)18-12(11)19-10-3-1-8(14)2-4-10/h1-7H/b6-5+
• InChI Key: DAKRRRQYLCSODL-AATRIKPKSA-N
• Canonical SMILES: C1=CC(=CC=C1SC2=C(C=C(O2)C=C[N+](=O)[O-])Br)Cl
• Isomeric SMILES: C1=CC(=CC=C1SC2=C(C=C(O2)/C=C/[N+](=O)[O-])Br)Cl
• Molecular Formula: C12H7BrClNO3S
• Molecular Weight: 360.61 g/mol

Description

3-bromo-2-[(4-chlorophenyl)thio]-5-(2-nitrovinyl)furan is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule has a unique structure that makes it highly valuable for a variety of research purposes. In

Mechanism of Action

The mechanism of action of 3-bromo-2-[(4-chlorophenyl)thio]-5-(2-nitrovinyl)furan is not fully understood, but it is believed to work by inhibiting the growth and proliferation of cancer cells. This compound has been shown to induce apoptosis (cell death) in cancer cells, while leaving normal cells unharmed.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been shown to have a variety of other biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory properties, and may be effective in treating inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-2-[(4-chlorophenyl)thio]-5-(2-nitrovinyl)furan in lab experiments is its high potency and selectivity. This compound is highly effective at inhibiting the growth of cancer cells, while leaving normal cells unharmed. However, one limitation of using this compound is that it can be difficult to work with due to its complex structure.

Future Directions

There are many potential future directions for research on 3-bromo-2-[(4-chlorophenyl)thio]-5-(2-nitrovinyl)furan. One area of interest is in developing new methods for synthesizing this compound, in order to improve its purity and yield. Another area of interest is in exploring the potential of this compound as a therapeutic agent for other diseases, such as inflammatory diseases or infectious diseases. Finally, there is also potential for further research into the mechanism of action of this compound, in order to better understand how it works and how it can be optimized for different applications.

Synthesis Methods

The synthesis of 3-bromo-2-[(4-chlorophenyl)thio]-5-(2-nitrovinyl)furan involves the reaction of 4-chlorophenylthiol with 3-bromo-2-furanone, followed by the reaction of the resulting product with nitroethylene. This method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

3-bromo-2-[(4-chlorophenyl)thio]-5-(2-nitrovinyl)furan has been used in a variety of scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties, and may be effective in treating a variety of different types of cancer.